![molecular formula C8H7BF4O3 B6243678 [4-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]boronic acid CAS No. 2246896-69-3](/img/no-structure.png)
[4-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]boronic acid
Description
“[4-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]boronic acid” is an organic synthesis intermediate and pharmaceutical intermediate, mainly used in laboratory research and development process and chemical production process . It can also be used as a biological material or organic compound for life science related research .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-(2,2,2-trifluoroethoxy) bromobenzene, isopropyl borate, and methylTetrahydrofuran. The reaction system is cooled to -15 ° C, and 500 mL of isopropylmagnesium chloride in tetrahydrofuran (2.0 M) is added dropwise to the reaction system. The internal temperature is controlled to not more than -10 ° C, and the reaction is kept at a low temperature for 1 hour .Molecular Structure Analysis
The molecular formula of this compound is C8H7BF4O3 . The average mass is 219.954 Da and the monoisotopic mass is 220.051865 Da .Chemical Reactions Analysis
This compound can be used as a reactant in coupling reactions with arenediazonium tetrafluoroborates, iodonium salts, and iodanes. It is also used to make novel biologically active terphenyls .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in an inert atmosphere at 2-8°C .Safety and Hazards
This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the target organs being the respiratory system .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [4-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]boronic acid involves the reaction of 4-fluoro-2-iodophenol with 2,2,2-trifluoroethanol in the presence of a base to form the corresponding ether. The resulting ether is then reacted with boronic acid in the presence of a palladium catalyst to yield the final product.", "Starting Materials": [ "4-fluoro-2-iodophenol", "2,2,2-trifluoroethanol", "base", "boronic acid", "palladium catalyst" ], "Reaction": [ "Step 1: 4-fluoro-2-iodophenol is reacted with 2,2,2-trifluoroethanol in the presence of a base, such as potassium carbonate, to form the corresponding ether.", "Step 2: The resulting ether is then reacted with boronic acid in the presence of a palladium catalyst, such as palladium acetate, to yield [4-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]boronic acid.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2246896-69-3 |
Product Name |
[4-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]boronic acid |
Molecular Formula |
C8H7BF4O3 |
Molecular Weight |
237.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
